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Abu Dhabi, UAE – Silal, Abu Dhabi's leading food and agriculture company, is at the forefront

of developing and implementing innovative solutions to address the unique challenges of

desert agriculture. Through its strategic initiatives and the establishment of the state-of-the-art

"Innovation Oasis" research and development center in Al Ain, Silal is pioneering

advancements in water efficiency, soil health, crop genetics, and controlled-environment

agriculture.[1][2] This technical guide provides an in-depth overview of Silal's current research

projects for an audience of researchers, scientists, and drug development professionals.

Core Research Areas
Silal's research is concentrated on four primary challenges: high temperatures, lack of fresh

water, poor soil quality, and high energy consumption.[3] The "Innovation Oasis," a 300,000-

square-meter facility, serves as a central hub for these research endeavors, housing advanced

laboratories and providing a collaborative ecosystem for academic institutions, research

organizations, and technology startups.[1][2]

Key Research Projects and Collaborations
Silal has forged several key partnerships to accelerate its research and development activities.

These collaborations bring together global expertise to tackle the specific agricultural

challenges of the UAE.
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Water Management and Desalination
A critical focus of Silal's research is the development of sustainable water resources for

agriculture.

Solar-Powered Desalination: In partnership with Desolenator, Silal is developing a novel

desalination method that utilizes solar and thermal energy.[3] This clean-energy approach

aims to provide a sustainable source of fresh water for agricultural use.

Saltwater Greenhouse Cooling: A pioneering project with iyris involves the use of saltwater to

cool greenhouses.[3] This technology is being deployed in a large-scale project in Al Ain and

is projected to significantly reduce freshwater consumption.

Soil and Crop Improvement
Enhancing soil fertility and developing resilient crop varieties are central to Silal's strategy.

Data-Driven Soil and Water Analysis: Silal has partnered with RNZ to provide farmers with

detailed analyses of their soil and water.[3] This data-backed approach allows for customized

fertilizer recommendations to optimize crop yields.

Development of Climate-Resilient Seeds: The Innovation Oasis is equipped with a variety

improvement lab and a plant growth chamber with phenotyping facilities to develop new

seed varieties adapted to the arid climate of the UAE.[1][2] A joint venture with Limagrain

Vegetable Seeds will focus on developing vegetable seeds specifically for desert climates.[4]

Controlled-Environment Agriculture (CEA)
Silal is making significant investments in advanced CEA technologies to boost local food

production year-round.

Large-Scale Indoor Berry Farming: In collaboration with iyris, a 50,000-square-meter indoor

farm is being established in Al Ain Industrial City for the cultivation of premium berries.[5][6]

[7]

High-Value Crop Cultivation: A 100,000-square-meter facility is being developed to grow

high-value crops using cutting-edge CEA methods designed to minimize water and energy

consumption while maximizing yields.[5][6][7]
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AgTech and Smart Farming
The integration of technology is key to improving the efficiency and sustainability of farming

practices.

IoT for Farm Monitoring: Silal is investing in Internet of Things (IoT) sensors to provide

farmers with 24/7 monitoring and analysis of their farms.[3]

Knowledge Transfer and Training: Silal is committed to transferring knowledge of desert

farming technologies and best practices to local farmers through various programs.[8] An

investment of AED 200 million is being used to upgrade 80 local farms with new greenhouse

facilities equipped with smart irrigation and crop monitoring systems.[9]

Quantitative Data Summary
Project/Initiative Key Metric Value Source

Innovation Oasis R&D

Center
Area 300,000 sq m [1][2]

Indoor Berry Farming

Project (with iyris)
Area 50,000 sq m [5][6][7]

High-Value Crop CEA

Project
Area 100,000 sq m [5][6][7]

iyris Partnership

Sustainability Goal

Freshwater

Consumption

Reduction

95% [3]

iyris Partnership

Sustainability Goal

Energy Consumption

Reduction
10x [3]

Farm Upgrade

Program
Investment AED 200 million [9]

Farm Upgrade

Program
Number of Farms 80 [9]

Experimental Protocols and Methodologies

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15430928?utm_src=pdf-body
https://www.silal.ae/innovation/innovation-oasis
https://www.benchchem.com/product/b15430928?utm_src=pdf-body
https://www.adq.ae/newsroom/adq-launches-silal-to-enhance-food-and-agriculture-ecosystem-in-the-uae/
https://www.zawya.com/en/press-release/silal-upgrades-80-farms-in-abu-dhabi-in-two-phases-to-increase-local-production-volume-and-quality-jg07da2c
https://www.arabianbusiness.com/gcc/uae/abu-dhabis-silal-to-open-agri-rd-centre-in-al-ain
https://www.gdnonline.com/Details/1287038/Silal-to-open-advanced-innovation,-research-facility-in-Al-Ain
https://www.gccbusinessnews.com/silal-agtech-initiatives-in-al-ain/
https://www.verticalfarmdaily.com/article/9683106/uae-agtech-projects-launched-to-address-growing-challenges/
https://enterprise.news/uae/en/news/story/de17f0fa-9294-4a5f-a14d-a5fa9fcb56d0/silal,-kezad-group-launch-two-agtech-initiatives-in-al-ain-industrial-city
https://www.gccbusinessnews.com/silal-agtech-initiatives-in-al-ain/
https://www.verticalfarmdaily.com/article/9683106/uae-agtech-projects-launched-to-address-growing-challenges/
https://enterprise.news/uae/en/news/story/de17f0fa-9294-4a5f-a14d-a5fa9fcb56d0/silal,-kezad-group-launch-two-agtech-initiatives-in-al-ain-industrial-city
https://www.silal.ae/innovation/innovation-oasis
https://www.silal.ae/innovation/innovation-oasis
https://www.zawya.com/en/press-release/silal-upgrades-80-farms-in-abu-dhabi-in-two-phases-to-increase-local-production-volume-and-quality-jg07da2c
https://www.zawya.com/en/press-release/silal-upgrades-80-farms-in-abu-dhabi-in-two-phases-to-increase-local-production-volume-and-quality-jg07da2c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15430928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While detailed proprietary experimental protocols are not publicly available, the following

outlines the likely technical approaches based on the project descriptions.

RNZ Soil and Water Analysis Protocol
Sample Collection: Agricultural engineers collect soil and water samples from partner farms.

Laboratory Analysis: Samples are analyzed in the soil and water lab at the Innovation Oasis.

Key parameters likely include pH, salinity, nutrient levels (N, P, K, and micronutrients), and

water quality.

Data Interpretation: Analysts from Silal and RNZ interpret the lab results in the context of the

specific crops being grown.

Recommendation Report: A technical recommendation report is generated for each farmer,

providing a customized fertilizer and soil management plan.

Implementation Support: Silal's agricultural engineers assist farmers in implementing the

recommended practices to maximize productivity.

iyris Saltwater Greenhouse Cooling System
The system likely operates on a closed-loop principle where saltwater is used as a cooling

agent.

Water Intake: Saltwater is drawn into the greenhouse's cooling system.

Heat Exchange: The saltwater flows through a heat exchanger, absorbing heat from the

greenhouse environment.

Cooling and Dehumidification: The cooled and dehumidified air is circulated throughout the

greenhouse, creating an optimal growing environment.

Water Recirculation: The saltwater is then likely cooled in an external unit before being

recirculated through the system, minimizing water discharge.
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Core Agricultural Challenges
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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